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The table below summarizes the core and emerging pharmacological effects of domiphen bromide.

Effect Category Mechanism of Action
Key Experimental
Findings / Metrics

Primary
Applications /
Context

Broad-Spectrum
Antimicrobial
(Core Effect)

Disruption of microbial cell

membranes via cationic
surfactant action;

denaturation of proteins [1]
[2] [3].

Significant decrease in

pain/inflammation in acute
infectious dental diseases

[1].

Topical antiseptic,

mouthwashes, throat
lozenges [1] [2].

Antimalarial
(Emerging)

Inhibition of the apicoplast
MEP pathway, specifically

targeting IspD (CMS)
enzyme, depleting

isoprenoid precursors [4]
[5].

In vitro IC~50~ ~1 µM
against P. falciparum;

arrests growth at early
trophozoite stage [4].

Proposed as a fast-
acting antimalarial

model for
combination therapies

[4].
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Effect Category Mechanism of Action
Key Experimental
Findings / Metrics

Primary
Applications /
Context

Antifungal
Synergist
(Emerging)

Enhances itraconazole
effect by disrupting cell

membranes/walls and
inhibiting drug efflux pumps

[6].

Synergy with itraconazole
(FIC Index ≤0.5) against

azole-resistant A.
fumigatus; reduced

expression of efflux pump
genes [6].

Potential combination
therapy for invasive

aspergillosis,
especially against

resistant strains [6].

Potassium
Channel
Inhibition
(Adverse Effect)

High-affinity inhibition of
the hERG potassium

channel, delaying cardiac
repolarization [7].

Prolongs FPDc in stem cell-
derived cardiomyocytes

(≥0.1 µM) and QTc in
rabbits (2 mg/kg); induces

arrhythmias [7].

Major cardiotoxicity
concern; explains

proarrhythmic risk [7].

The mechanism of domiphen bromide's antimalarial activity involves a specific blockade within the

Methylerythritol Phosphate (MEP) pathway in the parasite's apicoplast.

Key Experimental Data and Protocols

For researchers looking to validate or build upon these findings, the following summarizes critical

experimental details from recent studies.

In Vitro Antimalarial Assay [4]

Parasite Culture: Plasmodium falciparum 3D7 strain, cultured in human red blood cells at 37°C

under a gas mixture (92% N₂, 5.5% CO₂, 2.5% O₂).
Synchronization: Ring-stage parasites were synchronized via 5% sorbitol lysis.

Growth Inhibition Assay: Synchronized ring-stage cultures (7% parasitemia) were incubated with 20
µM domiphen bromide for 48 hours.

Analysis: Parasitemia was determined by microscopic examination of blood smears and flow
cytometry. Metabolite levels were tracked using LC-ESI-MS/MS.
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In Vitro/In Vivo Synergistic Antifungal Assay [6]

Strains: Wild-type and azole-resistant Aspergillus fumigatus strains.
Checkerboard Assay: Minimum Inhibitory Concentrations (MICs) of domiphen and itraconazole were

determined individually and in combination using the broth microdilution method in minimal medium.
The Fractional Inhibitory Concentration (FIC) Index was calculated to confirm synergy (FIC ≤0.5).

In Vivo Model: Efficacy was validated in a Galleria mellonella (wax moth larva) infection model.
Mechanism Investigation: Transcriptome sequencing (RNA-seq) was performed to analyze changes

in gene expression following domiphen treatment.

Cardiotoxicity Assessment [7]

In Vitro Model: Human induced pluripotent stem cell-derived cardiomyocytes (hiPSC-CMs) were
used.

Assay: Field potential duration (FPD, a correlate of QT interval) and arrhythmic events were
measured using microelectrode array (MEA) technology after exposure to ≥0.1 µM domiphen
bromide.
In Vivo Model: Anesthetized New Zealand white rabbits were administered 2 mg/kg domiphen
bromide intravenously.
Analysis: Electrocardiograms (ECGs) were monitored for QTc interval prolongation and the onset of

ventricular arrhythmias.

Cardiotoxicity: A Critical Safety Consideration

Recent investigations have identified a significant safety concern regarding domiphen bromide. Studies

show it is a high-affinity inhibitor of the hERG potassium channel [7]. This action delays cardiac

repolarization, leading to:

Prolonged QT interval on an electrocardiogram [7].

Induction of arrhythmias, including Torsades de Pointes (TdP), a potentially fatal ventricular
tachycardia [7].

These effects were observed in validated pre-clinical models, indicating a tangible proarrhythmic risk that

would be a major hurdle for systemic drug development [7].
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Analytical Methodology for Quality Control

A robust, stability-indicating RP-HPLC method has been developed for quantifying domiphen bromide in

pharmaceuticals, aligning with green chemistry principles [8].

Column: Inertsil ODS-3 C18

Mobile Phase: Acetonitrile / 0.0116 M perchloric acid (70:30, v/v)
Detection: 275 nm

Linearity: 1.132–1000 µg/mL (r² >0.999)
Key Application: Successfully used to analyze Maalox oral suspension without excipient

interference [8].

The stability profile shows particular susceptibility to basic hydrolysis (26.72% degradation), followed by

acid and oxidative stress, confirming the method's stability-indicating capability [8].

Future Research Directions

Domiphen bromide is a compound with multifaceted and complex pharmacological activities. Key areas for

future research include:

Exploring its potential as an antimalarial, particularly in combination therapies to address
artemisinin resistance [4].

Further investigating its synergistic effects with existing antifungals to combat resistant fungal
infections [6].

Most critically, any development for systemic use must address the significant cardiotoxicity risk
associated with hERG channel blockade [7].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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